Cas no 87486-43-9 (2(1H)-PYRAZINONE, 3-AMINO-5-CHLORO-1-METHYL-)

• Product Name: 2(1H)-PYRAZINONE, 3-AMINO-5-CHLORO-1-METHYL-
• CAS No: 87486-43-9
• MF: C₅H₆ClN₃O
• MW: 159.573639392853
• CID: 3237699
• PubChem ID: 13062975
• Update Time: 2025-04-21

2(1H)-PYRAZINONE, 3-AMINO-5-CHLORO-1-METHYL- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-PYRAZINONE, 3-AMINO-5-CHLORO-1-METHYL-
• 3-Amino-5-chloro-1-methyl-1H-pyrazin-2-one
• 87486-43-9
• MFCD09264581
• IHQBWCUUPJGLDM-UHFFFAOYSA-N
• 3-amino-5-chloro-1-methyl-2(1H)-pyrazinone
• 3-amino-5-chloro-1-methylpyrazin-2-one
• AKOS006330328
• A90112
• SCHEMBL9663584

• Inchi： 1S/C5H6ClN3O/c1-9-2-3(6)8-4(7)5(9)10/h2H,1H3,(H2,7,8)
• InChI Key： IHQBWCUUPJGLDM-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C=C(Cl)N=C1N

Computed Properties

• Exact Mass: 159.0199395Da
• Monoisotopic Mass: 159.0199395Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 58.7Ų